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Compound of Interest

Compound Name: 4-Methoxybenzenecarbothioamide

Cat. No.: B133991

An In-depth Technical Guide to the Health and Safety of 4-Methoxybenzenecarbothioamide

Disclaimer: This document provides a summary of available information on 4-
Methoxybenzenecarbothioamide. It is intended for researchers, scientists, and drug
development professionals. A dedicated Safety Data Sheet (SDS) or a registered CAS number
for this specific compound could not be located during the literature search. The information
presented herein is based on a limited number of scientific publications and general knowledge
of the thioamide class of compounds. Therefore, this compound should be handled with the
utmost caution as a substance of unknown toxicity.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 4-
Methoxybenzenecarbothioamide. The primary source of information is a crystallographic
study that confirms its molecular formula and provides structural details.

Property Value Source
Molecular Formula CsHaNOS [1]
Molecular Weight 167.22 g/mol [1]

Solid (recrystallized from
Appearance [1]
chloroform)
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Toxicological Information

No specific toxicological studies for 4-Methoxybenzenecarbothioamide were found. However,
the broader class of thioamide-containing compounds has been studied, and their toxicity is
generally linked to metabolic activation.

General Thioamide Toxicology:

Thioamides are known to be metabolized by flavoprotein monooxygenases or cytochromes
P450. This process involves sequential oxygenations of the sulfur atom, leading to the
formation of reactive intermediates. While the initial S-oxides are not toxic, further oxidation is
believed to produce highly reactive species, such as thioamide S,S-dioxides, which are thought
to be responsible for the observed toxic effects.[2] This metabolic activation can lead to the
elimination of the sulfur atom and the formation of nitrile or amide derivatives.[2]

It is crucial to assume that 4-Methoxybenzenecarbothioamide may undergo similar metabolic
activation and therefore could possess significant toxicity.

Hazard Identification and GHS Classification

Due to the absence of specific data, a formal GHS classification for 4-
Methoxybenzenecarbothioamide is not available. However, based on the general reactivity of
the thioamide functional group, the following hazards should be considered as potential risks:

Acute Toxicity: Unknown.

o Skin Corrosion/Irritation: Potential for irritation.

e Serious Eye Damage/Irritation: Potential for irritation.
e Respiratory or Skin Sensitization: Unknown.

o Germ Cell Mutagenicity: Unknown.

» Carcinogenicity: Unknown.

» Reproductive Toxicity: Unknown.
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e Specific Target Organ Toxicity (Single and Repeated Exposure): Unknown.

Given the lack of data, it is prudent to handle this compound as if it were hazardous.

Handling, Storage, and Personal Protective
Equipment

Given the unknown toxicological profile, stringent safety precautions should be implemented
when handling 4-Methoxybenzenecarbothioamide.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Use appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

» Store away from oxidizing agents.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

» Skin and Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a
particulate filter is recommended.
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First-Aid Measures

In the absence of specific data, the following general first-aid measures are recommended in
case of exposure:

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion ) _ ) i
unconscious person. Seek immediate medical

attention.

Experimental Protocols

The following is the only available experimental protocol for the synthesis of 4-
Methoxybenzenecarbothioamide, as described in the literature.

Synthesis of 4-Methoxybenzenecarbothioamide[1]
o Materials:
o Magnesium chloride hexahydrate (5.8 mmol)

o Sodium hydrogen sulfide hydrate (70%, 11.6 mmol)
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[e]

Dimethylformamide (15 ml)

o

4-Methoxybenzonitrile (5.8 mmol)

[¢]

Water (60 ml)

[¢]

1 N HCI (30 ml)

e Procedure:

o A slurry of magnesium chloride hexahydrate and sodium hydrogen sulfide hydrate is
prepared in dimethylformamide.

o 4-Methoxybenzonitrile is added to the slurry.

o The reaction mixture is stirred at room temperature for 5 hours.

o The reaction mixture is then poured into water, leading to the formation of a precipitate.

o The precipitate is collected by filtration.

o The collected product is resuspended in 1 N HCI and stirred for an additional 25 minutes.
o The solid is filtered again and washed with water to yield the final product.

Visualizations

The following diagrams illustrate the synthesis workflow and a generalized metabolic pathway
for thioamides.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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Caption: Synthesis workflow for 4-Methoxybenzenecarbothioamide.

General Metabolic Activation of Thioamides
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Caption: Generalized metabolic activation pathway of thioamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for 4-
Methoxybenzenecarbothioamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133991#health-and-safety-information-for-4-
methoxybenzenecarbothioamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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